Cas no 898762-91-9 (2-Cyano-2'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 2-Cyano-2'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898762-91-9
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD03842864
• CID: 994073
• PubChem ID: 24725524
• Update Time: 2025-08-04

2-Cyano-2'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 898762-91-9
• 2-CYANO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 2-(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
• 2-{2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
• DTXSID80643919
• MFCD03842864
• AKOS016021121
• 2-Cyano-2'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842864
• Inchi： 1S/C19H16N2O/c20-13-15-7-1-3-9-17(15)19(22)18-10-4-2-8-16(18)14-21-11-5-6-12-21/h1-10H,11-12,14H2
• InChI Key： DCNYNZQNKBDIQE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC=C1CN1CC=CC1

Computed Properties

• Exact Mass: 288.126263138g/mol
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones